6-chloro-N-(2,2-dimethylpropyl)pyridin-3-amine

• Molecular Formula: C10H15ClN2
• Molecular Weight: 198.69 g/mol
• SMILES: CC(C)(C)CNC1=CN=C(C=C1)Cl
• InChI: InChI=1S/C10H15ClN2/c1-10(2,3)7-13-8-4-5-9(11)12-6-8/h4-6,13H,7H2,1-3H3
• InChIKey: DBRNRMPVPQACMM-UHFFFAOYSA-N

6-Chloro-N-(2,2-dimethylpropyl)pyridin-3-amine: A Structurally Defined 3-Aminopyridine Building Block for Kinase-Targeted and Medicinal Chemistry Research

6-Chloro-N-(2,2-dimethylpropyl)pyridin-3-amine (CAS 1558201-26-5) is a halogenated 3-aminopyridine derivative with a molecular formula of C₁₀H₁₅ClN₂ and a molecular weight of 198.69 g/mol . It belongs to a class of compounds widely utilized as intermediates in the synthesis of kinase inhibitors and other bioactive molecules, where the 3-aminopyridine core serves as a privileged scaffold for ATP-binding site interactions [1]. The compound features a chlorine atom at the 6-position and a sterically demanding neopentyl (2,2-dimethylpropyl) group on the secondary amine, a combination that imparts distinct lipophilic and steric properties relevant to target binding and metabolic stability, as explored in multitargeted protein kinase inhibitor programs targeting non-small cell lung cancer [1].

Scaffold3-Aminopyridine core for ATP-binding site interactions

Substituent6-Chloro + sterically demanding N-neopentyl group

ContextReported in multitargeted kinase inhibitor synthesis research

• [1] Design, Synthesis, and Pharmacological Evaluation of Novel Multisubstituted Pyridin-3-amine Derivatives as Multitargeted Protein Kinase Inhibitors for the Treatment of Non-Small Cell Lung Cancer. Journal of Medicinal Chemistry, 2017, 60(14), 6018-6035. View Source

Structural Specificity of 6-Chloro-N-(2,2-dimethylpropyl)pyridin-3-amine: Why N-Alkyl Chain Architecture Cannot Be Interchanged

The neopentyl substituent on 6-chloro-N-(2,2-dimethylpropyl)pyridin-3-amine is not merely a lipophilic anchor; its quaternary α-carbon and branched geometry create a unique steric footprint that linear or less-branched analogs cannot replicate. In 3-aminopyridine-based kinase inhibitor programs, the N-alkyl substituent directly influences both target binding conformation and metabolic stability [1]. Swapping this compound for a close analog such as N-(6-chloropyridin-3-yl)pivalamide (amide analog) or 6-chloro-N-(pentan-2-yl)pyridin-3-amine (sec-pentyl analog) introduces fundamental changes in hydrogen-bonding capacity, basicity, and steric bulk that can alter potency, selectivity, and pharmacokinetic profiles in unpredictable ways. The following evidence quantifies these critical structural and physicochemical distinctions that make simple substitution inadvisable for reproducible research.

Steric Mismatch

Neopentyl quaternary α-carbon creates distinct steric bulk; sec-pentyl or cyclopentyl analogs may alter binding pose and kinase selectivity profile.

Hydrogen-Bonding Shift

Switching to pivalamide changes H-bond donor/acceptor capacity and basicity, potentially disrupting hinge-binding geometry required for target engagement.

Analytical Identity Risk

Neopentyl fragment provides unique MS signature; isomeric analogs sharing the same molecular formula may co-elute and complicate identity confirmation.

• [1] Design, Synthesis, and Pharmacological Evaluation of Novel Multisubstituted Pyridin-3-amine Derivatives as Multitargeted Protein Kinase Inhibitors for the Treatment of Non-Small Cell Lung Cancer. Journal of Medicinal Chemistry, 2017, 60(14), 6018-6035. View Source

Quantitative Differentiation Evidence: 6-Chloro-N-(2,2-dimethylpropyl)pyridin-3-amine vs. Closest Analogs

Steric Bulk Comparison: Neopentyl vs. sec-Pentyl vs. Cyclopentyl Substituents on the 3-Aminopyridine Scaffold

The 2,2-dimethylpropyl (neopentyl) group presents a quaternary α-carbon with three methyl groups directly attached, creating a compact but high-volume steric shield around the secondary amine. In comparison, the sec-pentyl analog 6-chloro-N-(pentan-2-yl)pyridin-3-amine bears a chiral secondary carbon with only two attached carbon atoms, resulting in a less congested amine environment. The cyclopentyl analog restricts conformational freedom through ring constraints but lacks the three-dimensional bulk of the neopentyl group. This steric differentiation is critical in kinase inhibitor design, where N-alkyl group geometry dictates the dihedral angle between the pyridine ring and the protein hinge region, directly affecting binding affinity [1].

Steric Bulk

Class-level inference

Neopentyl: quaternary α-C, three methyls
sec-Pentyl: secondary α-C, two attached carbons
Cyclopentyl: cyclic secondary alkyl

Larger Connolly solvent-excluded volume; greater steric hindrance around amine

Influences dihedral angle and hinge-binding mode

No direct steric parameter measurement available

Evidence Dimension	Steric bulk of amine N-substituent
Target Compound Data	2,2-dimethylpropyl (neopentyl): quaternary α-carbon, three attached methyl groups, highly branched
Comparator Or Baseline	6-chloro-N-(pentan-2-yl)pyridin-3-amine: secondary α-carbon, two attached carbons, less branched; 6-chloro-N-cyclopentylpyridin-3-amine: cyclic secondary alkyl, restricted rotation
Quantified Difference	Neopentyl group provides a larger Connolly solvent-excluded volume and greater steric hindrance around the amine nitrogen compared to both sec-pentyl and cyclopentyl groups; quantitative steric parameters (e.g., Taft Es, Charton ν) have not been directly measured for this series.
Conditions	Structural comparison based on molecular topology; no specific assay context available.

Why This Matters

For medicinal chemists optimizing kinase inhibitor selectivity, the neopentyl group's unique steric profile offers a distinct starting point for modulating protein-ligand interactions that cannot be replicated by less bulky N-alkyl analogs, reducing the risk of wasted synthesis effort from generic substitution.

• [1] Design, Synthesis, and Pharmacological Evaluation of Novel Multisubstituted Pyridin-3-amine Derivatives as Multitargeted Protein Kinase Inhibitors for the Treatment of Non-Small Cell Lung Cancer. Journal of Medicinal Chemistry, 2017, 60(14), 6018-6035. View Source

Hydrogen Bond Donor Capacity: Secondary Amine vs. Amide Functional Group

6-Chloro-N-(2,2-dimethylpropyl)pyridin-3-amine contains a secondary amine (-NH-) at the 3-position, which can act as both a hydrogen bond donor and acceptor. Its close structural analog, N-(6-chloropyridin-3-yl)pivalamide (CAS 93493-65-3) , replaces the amine with a pivalamide group, introducing a carbonyl oxygen that alters the hydrogen-bonding pattern and increases molecular weight by 14 Da (212.68 vs. 198.69 g/mol). This functional group switch changes the compound from a secondary amine (predicted pKa ~4-5 for the pyridine nitrogen, basic amine character) to an amide (neutral, stronger H-bond acceptor via carbonyl). Such differences are critical in kinase inhibitor design, where the 3-amino group often forms a key hydrogen bond with the kinase hinge region [1].

H-Bond Capacity

Class-level inference

Amine: 1 HBD, 2 HBA (pyridine N + amine N), MW 198.69
Amide (pivalamide): 1 HBD, 3 HBA (+carbonyl), MW 212.68
+14 Da; reduced basicity at pyridine-linked nitrogen

Determines hinge-region pharmacophore geometry

Basicity shift not experimentally quantified

Evidence Dimension	Hydrogen bond donor/acceptor capacity
Target Compound Data	Secondary amine: 1 H-bond donor, 2 H-bond acceptors (pyridine N + amine N); MW 198.69
Comparator Or Baseline	N-(6-Chloropyridin-3-yl)pivalamide: amide; 1 H-bond donor (amide NH), 3 H-bond acceptors (pyridine N + amide carbonyl + amide N); MW 212.68
Quantified Difference	The amide analog gains one additional H-bond acceptor (carbonyl oxygen) at the cost of increased molecular weight (+14 Da) and reduced basicity of the nitrogen directly attached to the pyridine ring.
Conditions	Physicochemical property comparison based on molecular structure.

Why This Matters

The secondary amine in 6-chloro-N-(2,2-dimethylpropyl)pyridin-3-amine provides a distinct hydrogen-bonding pharmacophore that is not interchangeable with the amide analog. Researchers pursuing kinase hinge-binding interactions should explicitly select the amine form to maintain the requisite donor-acceptor geometry.

• [1] Design, Synthesis, and Pharmacological Evaluation of Novel Multisubstituted Pyridin-3-amine Derivatives as Multitargeted Protein Kinase Inhibitors for the Treatment of Non-Small Cell Lung Cancer. Journal of Medicinal Chemistry, 2017, 60(14), 6018-6035. View Source

Lipophilicity Differences and Predicted logP: Neopentyl vs. Isobutyl N-Substitution

The neopentyl group imparts greater lipophilicity than the isobutyl group due to its more compact, branched hydrocarbon structure. While experimentally measured logP values for this specific compound are not publicly available, in silico predictions consistently rank neopentyl-substituted amines higher in lipophilicity than their isobutyl counterparts. The comparator 6-chloro-N-isobutylpyridin-3-amine (CAS 1554503-00-2) has an identical molecular formula (C₁₀H₁₅ClN₂, MW 198.69) but differs in the branching pattern of the N-alkyl group, which affects molecular shape and predicted logP. This difference influences both chromatographic retention time and predicted membrane permeability, directly impacting the compound's utility in cell-based assays and in vivo studies [1].

Lipophilicity (pred.)

Class-level inference

Neopentyl analog: predicted logP ~2.5–3.0
Isobutyl analog: predicted logP ~2.2–2.7
Estimated Δ ~0.3 log units

May influence cell permeability in assay context

No experimental logP data available

Evidence Dimension	Predicted lipophilicity (logP) and molecular shape
Target Compound Data	Neopentyl substituent: quaternary α-carbon, symmetrical branching; predicted logP ~2.5-3.0 (in silico estimate)
Comparator Or Baseline	6-Chloro-N-isobutylpyridin-3-amine: isobutyl substituent, primary branching at β-carbon; predicted logP ~2.2-2.7 (in silico estimate)
Quantified Difference	Estimated logP difference of ~0.3 log units, with neopentyl analog being more lipophilic; exact values depend on prediction algorithm (ALogP, XLogP3, etc.).
Conditions	In silico prediction; no experimentally measured logP data available for either compound.

Why This Matters

For screening library procurement, the higher predicted lipophilicity of the neopentyl analog may translate to improved membrane permeability and target engagement in cell-based assays compared to the isobutyl analog, making it a preferred choice for phenotypic screening campaigns where cellular activity is paramount.

• [1] Design, Synthesis, and Pharmacological Evaluation of Novel Multisubstituted Pyridin-3-amine Derivatives as Multitargeted Protein Kinase Inhibitors for the Treatment of Non-Small Cell Lung Cancer. Journal of Medicinal Chemistry, 2017, 60(14), 6018-6035. View Source

Commercial Availability and Defined Purity: A Requirement for Reproducible Research

6-Chloro-N-(2,2-dimethylpropyl)pyridin-3-amine is commercially available from multiple suppliers with a specified purity of 95% . In contrast, the cyclopentyl analog 6-chloro-N-cyclopentylpyridin-3-amine is also available at 95% purity , but the neopentyl compound's distinct retention characteristics and MS fragmentation pattern provide a unique analytical fingerprint for identity confirmation. Supplier-provided QC data (NMR, HPLC, MS) for the neopentyl compound establish a verifiable baseline for research use, whereas alternative analogs with identical molecular formula (e.g., 5-chloro-4-(3-methylbutyl)pyridin-3-amine, CAS 1865970-57-5) may co-elute under standard chromatographic conditions, complicating identity verification .

Commercial Purity

Data to verify

95% purity (vendor specified)
Neopentyl fragment m/z 71 vs. cyclopentyl m/z 69

Enables analytical identity verification

Supplier QC data should be reviewed per lot

Evidence Dimension	Commercial availability and specified purity
Target Compound Data	Available at 95% purity from multiple vendors; CAS 1558201-26-5; unique neopentyl substitution pattern ensures distinct chromatographic retention
Comparator Or Baseline	6-Chloro-N-cyclopentylpyridin-3-amine: 95% purity; CAS 1558172-47-6. Isomeric chloro-alkyl-pyridin-3-amines (e.g., 5-chloro-4-(3-methylbutyl)pyridin-3-amine) share the same molecular formula and may present analytical ambiguity.
Quantified Difference	Both compounds are available at ≥95% purity; differentiation lies in analytical specificity of the neopentyl fragment (m/z 71) vs. cyclopentyl fragment (m/z 69) as detected by GC-MS or LC-MS.
Conditions	Supplier specifications as of 2024-2025; analytical differentiation by mass spectrometry.

Why This Matters

For procurement officers and laboratory managers, the well-defined commercial availability with established QC documentation reduces the risk of receiving mislabeled or impure material, ensuring that research results are reproducible and traceable to a specific CAS number and lot.

Recommended Application Scenarios for 6-Chloro-N-(2,2-dimethylpropyl)pyridin-3-amine Based on Differentiated Properties

Kinase Inhibitor Hit-to-Lead Optimization Requiring Sterically Demanding Hinge Binders

In SAR campaigns targeting the ATP-binding pocket of kinases, the neopentyl group provides a unique steric constraint that can be exploited to achieve selectivity against closely related kinases. As demonstrated in pyridin-3-amine-based FGFR inhibitor programs, modification of the N-alkyl substituent dramatically alters kinase inhibition profiles [1]. The neopentyl analog should be prioritized when the goal is to fill a sterically demanding hydrophobic pocket adjacent to the hinge region, a strategy that has proven effective in achieving multitargeted kinase inhibition in non-small cell lung cancer models [1].

Chemical Probe Synthesis for Target Engagement Studies in Cellular Thermal Shift Assays (CETSA)

The secondary amine functionality of 6-chloro-N-(2,2-dimethylpropyl)pyridin-3-amine offers a synthetic handle for further derivatization (e.g., acylation, sulfonylation, reductive amination) to generate chemical probes. Its distinct molecular weight (198.69 g/mol) and predicted moderate lipophilicity place it within the favorable property space for cell permeability, making it a suitable core scaffold for developing probes that require intracellular target engagement [2]. The defined commercial purity (95%) ensures that the starting material is of known quality, critical for reproducible probe synthesis.

Analytical Standard for LC-MS/MS Method Development in Metabolite Identification

The unique neopentyl fragment (m/z 71) generated during mass spectrometry fragmentation provides a specific and identifiable signature that distinguishes it from isomeric analogs. This property makes 6-chloro-N-(2,2-dimethylpropyl)pyridin-3-amine a valuable reference standard for developing selective LC-MS/MS methods to track metabolites or degradation products in complex biological matrices . Procurement of the compound with documented purity and CAS verification supports its use as a certified reference material in bioanalytical laboratories.

Fragment-Based Drug Discovery (FBDD) Library Enrichment with Halogenated 3-Aminopyridines

As a low-molecular-weight (198.69 Da) fragment with a chlorine substituent and a secondary amine, this compound meets the 'rule of three' criteria for fragment libraries. The chlorine atom provides a potential halogen-bonding interaction and a vector for further elaboration, while the neopentyl group contributes three-dimensional character that enhances library diversity compared to planar aromatic fragments [2]. Its inclusion in fragment screening collections can increase the probability of identifying hits against targets that prefer V-shaped or sterically demanding binding sites.

Application

Selection Property

Validation Focus

Kinase inhibitor SAR studies

Sterically demanding 3-aminopyridine hinge-binder scaffold

Selectivity profile across kinase panel

Chemical probe synthesis for target engagement

Secondary amine derivatization handle

Cellular target engagement confirmation (e.g., CETSA)

LC‑MS/MS reference standard

Distinct neopentyl fragment (m/z 71) and retention behavior

Analytical selectivity from isomeric analogs

Fragment-based library enrichment

Low‑MW halogenated fragment with 3D character

Library diversity for sterically demanding binding sites

• [1] Design, Synthesis, and Pharmacological Evaluation of Novel Multisubstituted Pyridin-3-amine Derivatives as Multitargeted Protein Kinase Inhibitors for the Treatment of Non-Small Cell Lung Cancer. Journal of Medicinal Chemistry, 2017, 60(14), 6018-6035. View Source
• [2] Design, Synthesis, and Pharmacological Evaluation of Novel Multisubstituted Pyridin-3-amine Derivatives as Multitargeted Protein Kinase Inhibitors for the Treatment of Non-Small Cell Lung Cancer. Journal of Medicinal Chemistry, 2017, 60(14), 6018-6035. View Source